Clusiacyclol A
Overview
Description
Clusiacyclol A is a natural product found in Clusia multiflora with data available.
Scientific Research Applications
Cytotoxic Effects on Cancer Cells
Clusiacyclol A, found in the Clusiaceae family, shows potential in cancer treatment. One study focused on a related compound, clusianone, a member of the polycyclic polyprenylated acylphloroglucinol family, which demonstrated cytotoxic effects on the HepG2 hepatocarcinoma cell line through mitochondrial uncoupling. This result suggests that Clusiacyclol A and similar compounds could have anticancer applications (Felippe H Z Reis et al., 2014).
Anti-HIV Activity
Clusiacyclol A and its analogs have been explored for their potential in treating HIV. A structural revision of clusianone and 7-epi-clusianone from Clusia torresii fruits indicated these compounds inhibited HIV infection in cell models. The effectiveness of clusianone derivatives in binding to viral protein gp120 and preventing interaction with cellular receptor CD4 points to a potential role of Clusiacyclol A in anti-HIV treatments (A. Piccinelli et al., 2005).
Potential Anti-Obesity Effects
In the context of obesity, a related compound, betulinic acid from Clusia nemorosa, demonstrated significant results in reducing body weight, abdominal fat accumulation, and altering metabolic parameters in mice fed a high-fat diet. These findings suggest that compounds like Clusiacyclol A could be explored for their anti-obesity properties (Célio L de Melo et al., 2009).
Anti-Inflammatory Properties
Clusiacyclol A might have anti-inflammatory potential, as demonstrated by studies on Clusiaceae family extracts. These extracts showed significant anti-inflammatory activity, which was evidenced by decreased levels of inflammatory mediators and reduced edema in animal models. This points to a potential application of Clusiacyclol A in anti-inflammatory therapies (Mônica Santos de Melo et al., 2014).
properties
Product Name |
Clusiacyclol A |
|---|---|
Molecular Formula |
C23H24O4 |
Molecular Weight |
364.4 g/mol |
IUPAC Name |
(3,5-dihydroxy-9,13,13-trimethyl-8-oxatetracyclo[7.4.1.02,7.012,14]tetradeca-2(7),3,5-trien-4-yl)-phenylmethanone |
InChI |
InChI=1S/C23H24O4/c1-22(2)13-9-10-23(3)18(13)19(22)17-15(27-23)11-14(24)16(21(17)26)20(25)12-7-5-4-6-8-12/h4-8,11,13,18-19,24,26H,9-10H2,1-3H3 |
InChI Key |
BQIVXBUAUNSLAJ-UHFFFAOYSA-N |
SMILES |
CC1(C2CCC3(C2C1C4=C(O3)C=C(C(=C4O)C(=O)C5=CC=CC=C5)O)C)C |
Canonical SMILES |
CC1(C2CCC3(C2C1C4=C(O3)C=C(C(=C4O)C(=O)C5=CC=CC=C5)O)C)C |
synonyms |
clusiacyclol A |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![(S)-2-[[(2S,3R)-1-[(S)-2-(Benzoylamino)-6-guanidinohexanoyl]-3-methyl-4-[(Z)-ethylidene]-2-pyrrolidinyl]carbonylamino]-4-methylpentanoic acid](/img/structure/B1260897.png)
![sodium;7-[[(2E)-2-(2-amino-1,3-thiazol-4-yl)-2-methoxyiminoacetyl]amino]-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylate](/img/structure/B1260898.png)
![(5R)-3-[3-fluoro-4-(1-oxidotetrahydro-2H-thiopyran-4-yl)phenyl]-2-oxo-1,3-oxazolidine-5-carboxamide](/img/structure/B1260902.png)
![4-(3,6-Dihydroxy-6,10,13-trimethyl-1,2,3,4,5,7,8,9,11,12,14,15,16,17-tetradecahydrocyclopenta[a]phenanthren-17-yl)pentanoic acid](/img/structure/B1260904.png)
![(NE)-N-[3-[3-[[(3Z)-3-hydroxyimino-2-methylbutan-2-yl]amino]propylamino]-3-methyl-1-(2-nitroimidazol-1-yl)butan-2-ylidene]hydroxylamine](/img/structure/B1260906.png)
